Cas no 1245093-30-4 (Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate is a brominated pyrazole derivative with significant utility in synthetic organic chemistry. Its structure features a 1,2-disubstituted pyrazole core, offering versatility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The presence of bromine atoms at the 5-position of the pyrazole ring and the ortho-position of the phenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl carboxylate moiety further facilitates functional group transformations, including hydrolysis or amidation. This compound is valued for its stability, well-defined reactivity, and potential as an intermediate in the synthesis of biologically active molecules.

Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate structure

1245093-30-4 structure

Product Name:Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate

CAS No:1245093-30-4

MF:C₁₂H₁₀Br₂N₂O₂

MW:374.028001308441

CID:1089206

PubChem ID:53429354

Update Time:2025-06-08

Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate
- 5-bromo-1-(2-bromophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-bromo-1-(2-bromophenyl)pyrazole-4-carboxylate
- AKOS022172619
- 5-Bromo-1-(2-bromo-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- 1245093-30-4
- 1H-Pyrazole-4-carboxylic acid, 5-bromo-1-(2-bromophenyl)-, ethyl ester
- DB-062258
- A12020
- DTXSID10700125
- ethyl5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate
- Inchi： 1S/C12H10Br2N2O2/c1-2-18-12(17)8-7-15-16(11(8)14)10-6-4-3-5-9(10)13/h3-7H,2H2,1H3
- InChI Key： GDWFZYOANQCZCZ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC=CC=1Br

Computed Properties

Exact Mass: 373.90885g/mol
Monoisotopic Mass: 371.91090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.1Å²

Ethyl 5-bromo-1-(2-bromophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

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